3-(1H-benzimidazol-2-yl)-1-(3,5-dimethylpiperidin-1-yl)propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(1H-benzimidazol-2-yl)-1-(3,5-dimethylpiperidin-1-yl)propan-1-one is a chemical compound that has gained significant attention in the field of scientific research. It is commonly referred to as BDP or BDP-1, and it is a potent inhibitor of protein-protein interactions.
Mechanism of Action
BDP-1 works by binding to the hydrophobic pocket of MDM2, which prevents the interaction between MDM2 and p53. This leads to the stabilization and activation of p53, which in turn induces apoptosis and inhibits the growth of cancer cells.
Biochemical and Physiological Effects:
BDP-1 has been shown to have several biochemical and physiological effects, including the inhibition of MDM2-p53 interaction, induction of apoptosis, and inhibition of cancer cell growth. It has also been shown to have low toxicity and high selectivity towards cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of using BDP-1 in lab experiments is its high selectivity towards cancer cells, which reduces the risk of off-target effects. However, one limitation of using BDP-1 is its low solubility, which can affect its efficacy in certain experiments.
Future Directions
There are several future directions for the research and development of BDP-1. One potential direction is to improve the solubility of BDP-1 to increase its efficacy in lab experiments. Another direction is to explore the use of BDP-1 in combination with other cancer therapies to enhance its anti-cancer effects. Additionally, further research is needed to determine the potential of BDP-1 in the treatment of other diseases, such as neurodegenerative disorders.
Synthesis Methods
The synthesis of BDP-1 involves several steps, including the condensation of 2-amino-benzimidazole and 3,5-dimethylpiperidin-1-one, followed by N-alkylation with 1-bromo-3-chloropropane. The resulting product is then purified using column chromatography to obtain the final product.
Scientific Research Applications
BDP-1 has been extensively used in scientific research, particularly in the field of cancer research. It has been shown to inhibit the interaction between MDM2 and p53, which is a crucial protein-protein interaction involved in the regulation of the cell cycle. BDP-1 has also been shown to inhibit the growth of cancer cells and induce apoptosis.
Properties
IUPAC Name |
3-(1H-benzimidazol-2-yl)-1-(3,5-dimethylpiperidin-1-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O/c1-12-9-13(2)11-20(10-12)17(21)8-7-16-18-14-5-3-4-6-15(14)19-16/h3-6,12-13H,7-11H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQCWOAXONYEDSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)C(=O)CCC2=NC3=CC=CC=C3N2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.